Cas no 83864-72-6 (5,6,7,8-Tetrahydro-13,14-dimethoxy-6,7-dimethylcycloocta[1,2-f:3,4-f']bis[1,3]benzodioxol-5-ol)

5,6,7,8-Tetrahydro-13,14-dimethoxy-6,7-dimethylcycloocta[1,2-f:3,4-f']bis[1,3]benzodioxol-5-ol structure
83864-72-6 structure
Product Name:5,6,7,8-Tetrahydro-13,14-dimethoxy-6,7-dimethylcycloocta[1,2-f:3,4-f']bis[1,3]benzodioxol-5-ol
CAS No:83864-72-6
MF:C22H24O7
MW:400.421767234802
CID:1817329
PubChem ID:11495015
Update Time:2025-04-21

5,6,7,8-Tetrahydro-13,14-dimethoxy-6,7-dimethylcycloocta[1,2-f:3,4-f']bis[1,3]benzodioxol-5-ol Chemical and Physical Properties

Names and Identifiers

    • 5,6,7,8-Tetrahydro-13,14-dimethoxy-6,7-dimethylcycloocta[1,2-f:3,4-f']bis[1,3]benzodioxol-5-ol
    • CHEMBL1237139
    • 83864-72-6
    • Gomisin R
    • 6-epi-goimisin
    • GomisinR
    • 6-epi-gomisin
    • Inchi: 1S/C22H24O7/c1-10-5-12-6-14-19(28-8-26-14)21(24-3)16(12)17-13(18(23)11(10)2)7-15-20(22(17)25-4)29-9-27-15/h6-7,10-11,18,23H,5,8-9H2,1-4H3/t10-,11-,18+/m0/s1
    • InChI Key: HOPDFAWBFXSPSA-LDLUMPKVSA-N
    • SMILES: O[C@H]1C2C=C3C(=C(C=2C2C(=C4C(=CC=2C[C@H](C)[C@@H]1C)OCO4)OC)OC)OCO3

Computed Properties

  • Exact Mass: 400.15220310g/mol
  • Monoisotopic Mass: 400.15220310g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 2
  • Complexity: 588
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.192
  • Topological Polar Surface Area: 75.6Ų
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